Cas no 441061-33-2 (3,4,5-PIPERIDINETRIOL, 2-(HYDROXYMETHYL)-1-PENTYL-, (2S,3R,4R,5S)-)

• Product Name: 3,4,5-PIPERIDINETRIOL, 2-(HYDROXYMETHYL)-1-PENTYL-, (2S,3R,4R,5S)-
• CAS No: 441061-33-2
• MF: C₁₁H₂₃NO₄
• MW: 233.304623842239
• CID: 3289823
• PubChem ID: 9859470
• Update Time: 2025-10-31

3,4,5-PIPERIDINETRIOL, 2-(HYDROXYMETHYL)-1-PENTYL-, (2S,3R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 3,4,5-PIPERIDINETRIOL, 2-(HYDROXYMETHYL)-1-PENTYL-, (2S,3R,4R,5S)-
• OGT2378
• ACT-519276
• Sinbaglustat
• sinbaglustat (OGT2378)
• sinbaglustat (OGT2378)
• CHEMBL1651553
• UNII-T5Y7NB5M2U
• MS-23342
• N-Pentyl-L-ido-1-deoxynojirimycin
• AKOS040758136
• BDBM50335397
• CS-0105345
• OGT 2378
• OGT-2378
• (+)-OGT-2378
• 441061-33-2
• HY-129411
• (2S,3R,4R,5S)-2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
• SCHEMBL15698558
• DA-77853
• T5Y7NB5M2U
• Sinbaglustat [INN]
• (2S,3R,4R,5S)-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol

• Inchi： 1S/C11H23NO4/c1-2-3-4-5-12-6-9(14)11(16)10(15)8(12)7-13/h8-11,13-16H,2-7H2,1H3/t8-,9-,10+,11+/m0/s1
• InChI Key： HCZQIIVHWYFIPW-UKKRHICBSA-N
• SMILES： O[C@H]1[C@@H]([C@H](CN(CCCCC)[C@H]1CO)O)O

Computed Properties

• Exact Mass: 233.16270821g/mol
• Monoisotopic Mass: 233.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3,4,5-PIPERIDINETRIOL, 2-(HYDROXYMETHYL)-1-PENTYL-, (2S,3R,4R,5S)-

3,4,5-PIPERIDINETRIOL, 2-(HYDROXYMETHYL)-1-PENTYL-, (2S,3R,4R,5S)-: A Comprehensive Overview

The compound 3,4,5-piperidinetriol, 2-(hydroxymethyl)-1-pentyl-, (2S,3R,4R,5S)- with CAS No. 441061-33-2 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives and is characterized by its unique stereochemistry and functional groups. Recent advancements in synthetic chemistry have enabled researchers to explore its potential applications in drug discovery and material science.

The molecular structure of 3,4,5-piperidinetriol is notable for its piperidine ring system with three hydroxyl groups attached at positions 3, 4, and 5. Additionally, the presence of a hydroxymethyl group at position 2 and a pentyl substituent at position 1 introduces further complexity to the molecule. The stereochemistry of this compound is defined by its specific configuration: (2S,3R,4R,5S). This configuration plays a crucial role in determining the compound's physical properties and biological activity.

Recent studies have highlighted the importance of stereochemistry in the design of bioactive molecules. The (2S,3R,4R,5S) configuration of this compound suggests that it may exhibit unique interactions with biological targets such as enzymes or receptors. Researchers have employed advanced computational methods to predict the binding affinity of this compound to various protein targets. These studies have provided valuable insights into its potential as a lead compound for drug development.

The synthesis of 3,4,5-piperidinetriol involves multi-step processes that require precise control over stereochemistry. Techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve the desired configuration. These methods not only ensure high yields but also minimize the formation of unwanted by-products. The development of efficient synthetic routes has been a focal point for chemists working on this compound.

In terms of biological activity, 3,4,5-piperidinetriol has shown promising results in preliminary assays. For instance, it has demonstrated moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding has sparked interest in exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease or Parkinson's disease. Further research is needed to validate these findings and assess the compound's safety profile.

The presence of multiple hydroxyl groups in the molecule makes it an attractive candidate for various chemical modifications. These groups can serve as sites for functionalization, enabling researchers to explore diverse chemical transformations. For example, oxidation or glycosylation reactions could potentially enhance the compound's bioavailability or target specificity.

From an analytical standpoint,CAS No. 441061-33-2 has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed the compound's molecular structure and purity. High-resolution mass spectrometry has been particularly useful in determining the exact mass and confirming the absence of impurities.

Looking ahead,3,4,5-piperidinetriol holds significant potential for further exploration in both academic and industrial settings. Its unique structure and stereochemistry provide a foundation for developing novel therapeutic agents or advanced materials. Collaborative efforts between chemists and biologists will be essential to unlock its full potential.

In conclusion,CAS No. 441061-33-2, or 3,4